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Compound of Interest

Compound Name:
(R)-2-Chloro-4-methylpentanoic

acid

Cat. No.: B12096140

Get Quote

This guide outlines the strict operational protocols for the disposal of (R)-2-Chloro-4-
methylpentanoic acid.

As a halogenated organic acid, this compound presents a dual compliance challenge: it is

corrosive (requiring acid-handling protocols) and halogenated (requiring specific incineration

pathways to prevent environmental contamination).[1] Improper disposal—such as sewering or

mixing with non-halogenated solvents—violates RCRA regulations and can damage municipal

water treatment infrastructure.

Part 1: Chemical Identity & Hazard Profile
Before initiating disposal, verify the material identity against the data below. This ensures the

waste stream is correctly characterized for the disposal facility.
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Parameter Data Operational Implication

Chemical Name
(R)-2-Chloro-4-

methylpentanoic acid
Listed on waste manifest.[2]

CAS Number 29671-29-2
Unique identifier for inventory

reconciliation.

Formula C₆H₁₁ClO₂
High chlorine content requires

halogen-specific incineration.

Physical State Liquid (Viscous)

Requires liquid-tight,

chemically resistant packaging.

[1]

Acidity (pKa) ~2.8 (Estimated) Corrosive. pH < 2 in solution.

Primary Hazards
Skin Corr.[3][4][5] 1B, Eye

Dam. 1

Causes severe burns;

inhalation of vapors is toxic.

RCRA Status Characteristic Waste (D002)

Classified as Corrosive; must

be segregated from

flammables.

Part 2: Immediate Safety & PPE
Do not handle this waste alone. Ensure an eyewash station is within 10 seconds of the work

area.

Respiratory: Work inside a certified chemical fume hood. If a spill occurs outside the hood,

use a full-face respirator with organic vapor/acid gas cartridges.[1]

Skin: Double-glove procedure is required.

Inner Layer: Nitrile (4 mil).

Outer Layer: Neoprene or Butyl Rubber (thick gauge) provides superior resistance to

organic acids compared to standard nitrile.
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Eyes: Chemical splash goggles + Face shield. Standard safety glasses are insufficient

against corrosive liquids.

Part 3: Waste Segregation & Incompatibility
The most common error in disposing of (R)-2-Chloro-4-methylpentanoic acid is

misclassification. It must NOT be bulked with standard organic solvents or inorganic acids.[6]

Strict Segregation Rules:
NO Inorganic Acids: Do not mix with Hydrochloric or Sulfuric acid waste. Mixing organic and

inorganic acids creates an unstable waste stream that disposal facilities may reject.

NO Bases: Do not mix with Sodium Hydroxide or amine waste. This will trigger an

immediate, violent exothermic neutralization reaction, potentially pressurizing and rupturing

the container.[1]

NO Oxidizers: Keep away from peroxides, nitrates, or perchlorates.[1]

NO Non-Halogenated Solvents: While chemically compatible with some solvents, mixing it

with non-halogenated waste (like Acetone/Methanol) significantly increases the disposal cost

of the entire container. Keep it in the Halogenated stream.

Part 4: Step-by-Step Disposal Workflow
This protocol ensures the waste is prepared for "High-Temperature Incineration," the only

compliant destruction method for this compound.[1]

Step 1: Container Selection
Preferred: Amber glass bottle with a PTFE-lined cap.

Acceptable: High-Density Polyethylene (HDPE) carboy.

Prohibited: Metal cans (corrosion risk) or LDPE wash bottles (permeation risk).

Step 2: Collection & Labeling
Place the waste container in a secondary containment tray inside the fume hood.
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Transfer the (R)-2-Chloro-4-methylpentanoic acid carefully using a glass funnel.

Do not fill >90% capacity to allow for vapor expansion.

Apply a Hazardous Waste Label immediately.[7]

Constituents: "(R)-2-Chloro-4-methylpentanoic acid" (Do not use abbreviations).[8]

Hazard Checkbox: Mark "Corrosive" and "Toxic".

Step 3: Bench-Top Neutralization (Only if required by
local EHS)
Most facilities prefer collecting the neat chemical. However, if your facility requires pH

adjustment prior to pickup:

Dilute the acid into a larger volume of water (add acid to water).

Slowly add a 5% Sodium Bicarbonate solution while stirring.

Monitor temperature; do not let it exceed 30°C.

Once pH is neutral (pH 6-8), the material is still Halogenated Chemical Waste and cannot be

poured down the drain. It must still be collected for incineration.

Step 4: Final Staging
Cap the container tightly.[3][4][9]

Wipe the exterior of the bottle with a damp paper towel to remove residues.

Move to the Satellite Accumulation Area (SAA).

Store in the "Halogenated / Acidic" section, separate from bases and oxidizers.[1]

Part 5: Disposal Decision Logic (Visualization)
The following diagram illustrates the critical decision points for segregating this specific waste

stream.
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Waste: (R)-2-Chloro-4-methylpentanoic acid

Is the waste mixed with
other substances?

Pure / Neat Liquid

No

Mixed Waste

Yes

Classify as:
HALOGENATED ORGANIC WASTE

Check Incompatibilities:
Is it mixed with Bases or Oxidizers?

STOP: Do NOT Mix.
Collect separately.

Yes

Is it mixed with
Non-Halogenated Solvents?

No

Yes (Costly but safe) No (Halogenated Solvents)

Select Container:
Glass or HDPE (No Metal)

Label: 'Corrosive, Toxic, Halogenated'
List CAS: 29671-29-2

Store in SAA:
Secondary Containment
Segregate from Bases

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and packaging of halogenated organic acid

waste.

Part 6: Emergency Procedures (Spills)
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area. The vapors are corrosive to the respiratory tract.

PPE Up: Don full PPE including respiratory protection.

Contain: Do NOT use water. Water will spread the acid and potentially generate heat.

Absorb: Use an inert absorbent material such as Vermiculite, Dry Sand, or a commercial

Acid Neutralizing Absorbent (often color-changing).[1]

Note: Standard clay kitty litter is acceptable if specialized absorbents are unavailable, but

it will not neutralize the acid.[1]

Collect: Scoop the saturated absorbent into a wide-mouth plastic jar. Label as "Debris

contaminated with (R)-2-Chloro-4-methylpentanoic acid."

Clean: Wash the surface with a dilute soap solution only after all bulk liquid has been

removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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